Cas no 2355096-12-5 (Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate)

• Product Name: Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate
• CAS No: 2355096-12-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5655365
• PubChem ID: 165893601
• Update Time: 2025-11-02

Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate
• EN300-27730190
• 2355096-12-5
• Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)12(4,5)9(13)8-6-7-8/h8-9H,6-7,13H2,1-5H3
• InChI Key： DPJXZVNZKDZKAT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C)C(C1CC1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate

Research Brief on Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate (CAS: 2355096-12-5) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-amino-3-cyclopropyl-2,2-dimethylpropanoate (CAS: 2355096-12-5) is a specialized chemical intermediate gaining attention in pharmaceutical and chemical biology research due to its unique structural features. This compound, characterized by its cyclopropyl and tert-butyl ester groups, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The research team utilized the steric hindrance provided by the 2,2-dimethylpropanoate moiety to enhance selectivity against host proteases, achieving a 15-fold improvement in target specificity compared to previous generation compounds. The CAS: 2355096-12-5 intermediate proved critical in establishing the optimal spatial orientation of pharmacophores in the final active compounds.

In synthetic methodology developments, a recent Nature Communications paper (2024) described an innovative asymmetric hydrogenation protocol for producing enantiomerically pure forms of this intermediate. The reported method achieved >99% ee using a newly developed iridium-phosphine catalyst system, addressing previous challenges in stereocontrol at the cyclopropane-bearing carbon center. This advancement significantly improves the compound's utility in chiral drug synthesis, particularly for CNS-targeting therapeutics where stereochemistry plays a crucial role in blood-brain barrier penetration.

Structural-activity relationship (SAR) studies incorporating 2355096-12-5 have revealed interesting insights into cyclopropane-containing pharmacophores. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the constrained geometry imposed by the cyclopropyl group enhances binding affinity to certain G-protein coupled receptors (GPCRs) by approximately 40% compared to linear analogs. These findings have spurred renewed interest in cyclopropane derivatives as privileged structures in GPCR-targeted drug discovery programs.

The compound's stability profile has also been investigated in recent formulation studies. A 2024 Pharmaceutical Research article reported that the tert-butyl ester group in 2355096-12-5 provides exceptional stability against enzymatic hydrolysis in plasma (t1/2 > 24 hours), while remaining susceptible to targeted cleavage by intracellular esterases. This property makes it particularly valuable for prodrug development, with several candidates currently in preclinical evaluation for improved tissue distribution characteristics.

Emerging applications extend beyond traditional small molecule drugs. A groundbreaking ACS Central Science publication (2024) described the incorporation of 2355096-12-5 derivatives into PROTAC (proteolysis targeting chimera) molecules. The compound's rigid structure was found to optimally position E3 ligase-binding and target protein-binding domains, resulting in PROTACs with significantly improved degradation efficiency (DC50 values in the low nanomolar range) for previously "undruggable" targets.

Ongoing research continues to explore the full potential of this versatile intermediate. Current investigations focus on its use in covalent inhibitor design, where the amino group serves as an attachment point for reactive warheads. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest promising activity against kinase targets when incorporated into acrylamide-based inhibitors, with potential applications in oncology therapeutics.